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Compound of Interest

Compound Name: Cycloheptyl 3-oxobutanoate

Cat. No.: B15160345

Disclaimer: A specific Safety Data Sheet (SDS) for Cycloheptyl 3-oxobutanoate was not
publicly available at the time of this writing. The following guide has been compiled using data
from structurally similar compounds, namely other alkyl 3-oxobutanoates and cycloalkane
derivatives. The information provided herein should be used as a general guideline for
researchers, scientists, and drug development professionals. It is imperative to conduct a
thorough risk assessment and adhere to all institutional and regulatory safety protocols before
handling this compound.

This technical guide offers a comprehensive overview of the anticipated safety considerations
for Cycloheptyl 3-oxobutanoate, based on data from analogous chemical structures. It covers
expected physicochemical properties, potential hazards, handling and storage procedures, and
emergency response protocols.

Anticipated Physicochemical and Toxicological
Properties

The properties of Cycloheptyl 3-oxobutanoate are expected to be influenced by both the 3-
oxobutanoate functional group and the cycloheptyl moiety. The following tables summarize
guantitative data from several analogous compounds to provide an estimated profile.

Table 1: Physical and Chemical Properties of Analogous Compounds
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Methyl 3- Ethyl 3- tert-Butyl 3- Cyclohexyl
Property

oxobutanoate oxobutanoate oxobutanoate butyrate
CAS Number 105-45-3[1] 141-97-9 1694-31-1[2][3] 1551-44-6[4]
Molecular

C5H803[5] C6H1003 C8H1403]2] C10H1802
Formula
Molecular Weight  116.12 g/mol 130.14 g/mol 158.20 g/mol 170.25 g/mol
Physical State Liquid[1][5] Liquid Liquid Liquid[4]
Boiling Point 169-170 °C[1] 181 °C 190 °C 200-202 °C
Flash Point 67 °C[1] 71 °C 78 °C 77 °C[4]
Specific Gravity 1.077[1] 1.028 0.969 0.934

Table 2: GHS Hazard Classifications of Analogous Compounds
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Compound

GHS Pictograms

Signal Word Hazard Statements

Methyl 3-

oxobutanoate

Warning

H227 (Combustible
liquid), H318 (Causes

serious eye damage)

Ethyl 3-oxobutanoate

Warning

H315 (Causes skin
irritation), H319
(Causes serious eye
irritation), H335 (May
cause respiratory
irritation)[6]

tert-Butyl 3-
oxobutanoate

Warning

H227 (Combustible
liquid)[2]

Ethyl 2-ethyl-3-

oxobutanoate

Warning

H227 (Combustible
liquid), H315 (Causes
skin irritation), H319
(Causes serious eye
irritation), H335 (May
cause respiratory
irritation)[ 7]

Based on these analogs, Cycloheptyl 3-oxobutanoate is anticipated to be a combustible

liquid. It may cause skin and eye irritation, and potentially respiratory irritation.

Experimental Protocols: A Generalized Framework
for Safety Assessment of a New Chemical Entity

In the absence of specific experimental data for Cycloheptyl 3-oxobutanoate, a generalized

workflow for assessing the safety of a new chemical entity is presented. This protocol is

intended to serve as a template for researchers to adapt based on their specific institutional

guidelines and regulatory requirements.

Objective: To systematically evaluate the potential hazards of a new chemical compound.

Materials:
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e The new chemical entity (e.g., Cycloheptyl 3-oxobutanoate)

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-
resistant gloves (material to be determined based on initial assessment)

o Standard laboratory equipment for physicochemical property determination

e In vitro and/or in silico toxicology testing platforms

Methodology:

 Information Gathering:

o Conduct a thorough literature search for the new chemical and its structural analogs.[8][9]

o Review Safety Data Sheets (SDS) of structurally related compounds to anticipate potential
hazards.[9][10]

o Physicochemical Characterization:

o Determine key physical and chemical properties such as melting point, boiling point, flash
point, and solubility.

e In Silico Toxicity Prediction:

o Utilize Quantitative Structure-Activity Relationship (QSAR) models and other
computational tools to predict potential toxicological endpoints, including mutagenicity,
carcinogenicity, and reproductive toxicity.

« In Vitro Toxicity Assessment:

o Cytotoxicity: Perform assays using relevant cell lines to determine the concentration at
which the compound induces cell death.

o Genotoxicity: Conduct assays such as the Ames test to assess the mutagenic potential of
the compound.
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o Skin and Eye Irritation/Corrosion: Utilize reconstructed human epidermis and cornea
models to evaluate the potential for skin and eye irritation or corrosion.

o Data Analysis and Risk Assessment:
o Analyze the data from all assessments to identify and characterize potential hazards.

o Determine the appropriate hazard classifications according to the Globally Harmonized
System (GHS).

o Establish safe handling procedures, required PPE, and emergency protocols based on the
risk assessment.[8]

» Documentation:
o Compile all findings into a comprehensive safety report or internal SDS.

Visualizing Workflows and Logical Relationships

To further aid in the understanding of safety protocols, the following diagrams, created using
the DOT language, illustrate key workflows.
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Caption: Workflow for Chemical Safety Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Cycloheptyl 3-oxobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15160345#cycloheptyl-3-oxobutanoate-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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